4-(4-{[2-(hydroxymethyl)-1-piperidinyl]carbonyl}phenyl)-2-methyl-2-butanol

• IUPAC Name: [4-(3-hydroxy-3-methylbutyl)phenyl]-[2-(hydroxymethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C18H27NO3/c1-18(2,22)11-10-14-6-8-15(9-7-14)17(21)19-12-4-3-5-16(19)13-20/h6-9,16,20,22H,3-5,10-13H2,1-2H3
• InChI Key: JOOKEKHUFUSZKC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC1=CC=C(C=C1)C(=O)N2CCCCC2CO)O
• Molecular Formula: C18H27NO3
• Molecular Weight: 305.4 g/mol

Description

The compound “4-(4-{[2-(hydroxymethyl)-1-piperidinyl]carbonyl}phenyl)-2-methyl-2-butanol” is a complex organic molecule. It contains a piperidine ring, which is a common structure in many pharmaceuticals. Piperidines are among the most important synthetic fragments for designing drugs.

Synthesis Analysis

While specific synthesis methods for this compound are not available, piperidine derivatives can be synthesized through various intra- and intermolecular reactions. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecule contains a piperidine ring, a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. It also has a phenyl group attached to the piperidine ring, and a butanol group attached to the phenyl group.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, piperidine derivatives can undergo a variety of reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Piperidine derivatives are present in more than twenty classes of pharmaceuticals, so the mechanism could vary widely depending on the specific derivative and its target.

Future Directions

Piperidine derivatives are a significant area of research in the pharmaceutical industry, and there is ongoing work to develop new synthesis methods and discover new biological applications. This compound, as a piperidine derivative, could potentially be part of this research.